Cas no 1361703-57-2 (5-Chloro-6-(3,4-dichlorophenyl)picolinaldehyde)

• Product Name: 5-Chloro-6-(3,4-dichlorophenyl)picolinaldehyde
• CAS No: 1361703-57-2
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4927034
• Update Time: 2025-06-14

5-Chloro-6-(3,4-dichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(3,4-dichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-9-3-1-7(5-11(9)15)12-10(14)4-2-8(6-17)16-12/h1-6H
• InChI Key： ZQEBYVIKZUBJGM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)N=C1C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-6-(3,4-dichlorophenyl)picolinaldehyde

Research Briefing on 5-Chloro-6-(3,4-dichlorophenyl)picolinaldehyde (CAS: 1361703-57-2)

5-Chloro-6-(3,4-dichlorophenyl)picolinaldehyde (CAS: 1361703-57-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique picolinaldehyde scaffold and dichlorophenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a candidate for drug development in areas such as oncology, infectious diseases, and inflammation.

The synthesis of 5-Chloro-6-(3,4-dichlorophenyl)picolinaldehyde involves multi-step organic reactions, including halogenation and formylation, to achieve high purity and yield. Recent advancements in synthetic methodologies have improved the efficiency of its production, enabling researchers to explore its pharmacological properties more extensively. The compound's structural features, particularly the presence of chlorine atoms, contribute to its reactivity and binding affinity with biological targets, making it a valuable scaffold for medicinal chemistry.

In vitro and in vivo studies have demonstrated that 5-Chloro-6-(3,4-dichlorophenyl)picolinaldehyde exhibits potent inhibitory effects on specific enzymes and receptors implicated in disease pathways. For instance, it has been shown to modulate the activity of kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, its antimicrobial properties have been investigated, with promising results against resistant bacterial strains. These findings underscore the compound's versatility and therapeutic relevance.

Further research is underway to elucidate the detailed mechanism of action of 5-Chloro-6-(3,4-dichlorophenyl)picolinaldehyde and to optimize its pharmacokinetic and pharmacodynamic profiles. Computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into clinical applications.

In conclusion, 5-Chloro-6-(3,4-dichlorophenyl)picolinaldehyde represents a promising lead compound in drug discovery, with its unique chemical structure and broad biological activity. Continued research and development efforts are expected to unlock its full potential, paving the way for novel therapeutic interventions. This briefing highlights the latest advancements and future directions for this compound, providing valuable insights for researchers and industry professionals in the chemical biology and pharmaceutical sectors.